Cas no 31005-72-8 (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-7-ol)

• Product Name: 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-7-ol
• CAS No: 31005-72-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1445203
• PubChem ID: 11041281
• Update Time: 2025-08-05

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-7-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol, 3,4-dihydro-2,2-dimethyl-
• 2,2-dimethyl-3,4-dihydrochromen-7-ol
• 7-Hydroxy-2,2-dimethylchroman
• 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-7-ol
• XKZKBTFRXIAYBM-UHFFFAOYSA-N
• DTXSID10452955
• EN300-129097
• AKOS000278011
• CS-0232850
• SCHEMBL4974003
• 2,2-Dimethyl-chroman-7-ol
• DB-350764
• 31005-72-8
• D86170
• Z839129166
• 2,3-dihydro-2,2-dimethyl-7-hydroxy-4H-benzo[b]pyran
• 2,2-dimethylchroman-7-ol
• F8881-7568
• 2,3-Dihydro-2,2-dimethyl-7-hydroxy-4H-1-benzopyran
• 2,2-DIMETHYL-3,4-DIHYDRO-1-BENZOPYRAN-7-OL

• Inchi： 1S/C11H14O2/c1-11(2)6-5-8-3-4-9(12)7-10(8)13-11/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： XKZKBTFRXIAYBM-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CCC1(C)C)O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-7-ol

2,2-Dimethyl-3,4-Dihydro-2H-1-Benzopyran-7-Ol (CAS No. 31005-72-8): A Comprehensive Overview

Introduction to 2,2-Dimethyl-3,4-Dihydro-2H-1-Benzopyran-7-Ol

2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-7-ol, commonly referenced by its CAS number 31005-72-8, is a unique organic compound with a complex molecular structure. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a dihydropyran ring. The presence of the hydroxyl group (-OH) at the 7-position and two methyl groups at the 2-position gives this compound its distinctive properties. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals and materials science.

Structural Analysis and Synthesis Methods

The molecular structure of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-7-ol is characterized by a rigid framework that contributes to its stability. The synthesis of this compound involves multi-step reactions, often utilizing advanced catalytic systems to achieve high yields. Researchers have explored various synthetic pathways, including intramolecular cyclization and cross-coupling reactions, to optimize the production process. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production.

Chemical Properties and Reactivity

Understanding the chemical properties of 31005-72-8 is crucial for its application in diverse industries. The compound exhibits moderate solubility in organic solvents and shows reactivity under specific conditions. Recent studies have demonstrated its ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, its thermal stability has been evaluated under varying conditions, providing insights into its suitability for high-temperature applications.

Applications in Pharmaceutical Research

The pharmaceutical industry has shown growing interest in 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-7-oL, particularly due to its potential as a drug delivery agent. Its unique structure allows for controlled drug release mechanisms, which are highly sought after in targeted therapy. Recent research has focused on modifying the compound to enhance its bioavailability and reduce side effects. These advancements highlight its promising role in developing next-generation pharmaceutical formulations.

Environmental Impact and Sustainability

Evaluating the environmental impact of CAS No. 31005–7–8 is essential for sustainable practices. Studies have been conducted to assess its biodegradability and toxicity levels under different environmental conditions. Results indicate that the compound exhibits low toxicity and moderate biodegradability, making it a more eco-friendly option compared to traditional alternatives. These findings underscore the importance of adopting green chemistry principles in its production and application.

Future Prospects and Research Directions

The future of 2,2-dimethyl–3–4–dihydro–2H–1–benzopyran–7–ol (CAS No. 31005–7–8) looks promising as researchers continue to explore its untapped potential. Ongoing studies aim to uncover new applications in areas such as nanotechnology and biotechnology. By leveraging cutting-edge research techniques and interdisciplinary collaborations, scientists are paving the way for innovative uses of this compound in various industries.